Cas no 52642-40-7 (1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI)
• CAS No: 52642-40-7
• MF: C₈H₃Na₃O₇S
• MW: 312.139534235001
• CID: 377533
• PubChem ID: 6452684
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, sulfo-, trisodium salt (9CI)
• SULFOPHTHALIC ACID TRISODIUM SALT
• trisodium sulphonatophthalate
• trisodium,3-sulfonatophthalate
• EINECS 258-066-3
• W-111053
• DTXSID90200618
• NS00020208
• 52642-40-7

• Inchi： 1S/C8H6O7S.3Na/c9-7(10)4-2-1-3-5(16(13,14)15)6(4)8(11)12;;;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);;;/q;3*+1/p-3
• InChI Key： ADQZBWJHUFQOBT-UHFFFAOYSA-K
• SMILES： S(C1C=CC=C(C(=O)[O-])C=1C(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 311.929257
• Monoisotopic Mass: 311.929257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C